2-methyl-2-(1H-pyrrol-1-yl)-N-[2-(1H-1,2,4-triazol-1-yl)benzyl]propanamide

• IUPAC Name: 2-methyl-2-pyrrol-1-yl-N-[[2-(1,2,4-triazol-1-yl)phenyl]methyl]propanamide
• InChI: InChI=1S/C17H19N5O/c1-17(2,21-9-5-6-10-21)16(23)19-11-14-7-3-4-8-15(14)22-13-18-12-20-22/h3-10,12-13H,11H2,1-2H3,(H,19,23)
• InChI Key: JSPUFJGXRUAHQA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)NCC1=CC=CC=C1N2C=NC=N2)N3C=CC=C3
• Molecular Formula: C17H19N5O
• Molecular Weight: 309.4 g/mol

Description

The compound “2-methyl-2-(1H-pyrrol-1-yl)-N-[2-(1H-1,2,4-triazol-1-yl)benzyl]propanamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, a Rhodium (III)-catalyzed and solvent-controlled C–H bond functionalization of 2-(1H-pyrazol-1-yl)pyridine with internal alkynes has been reported, which provided a straightforward way for the divergent synthesis of either C–H alkenylation products or indazole products.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex due to the presence of multiple reactive sites. A Rhodium (III)-catalyzed and solvent-controlled C–H bond functionalization of 2-(1H-pyrazol-1-yl)pyridine with internal alkynes has been reported, which could potentially be relevant.

Future Directions

The future research directions for this compound could include further investigation into its synthesis, characterization, and potential applications. The development of more efficient synthesis methods and the exploration of its potential biological activities could be areas of interest.